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Compound of Interest

Compound Name: Ertapenem (disodium)

Cat. No.: B12395692 Get Quote

Abstract & Strategic Utility
Ertapenem is a Group 1 carbapenem with a unique pharmacokinetic profile (high protein

binding, long half-life) and a distinct spectrum of activity. Unlike Group 2 carbapenems

(imipenem, meropenem), ertapenem has limited activity against Pseudomonas aeruginosa and

Acinetobacter spp. However, its critical utility in the laboratory lies in its status as the most

sensitive phenotypic indicator for KPC (Klebsiella pneumoniae carbapenemase) production.

In drug development and clinical surveillance, Ertapenem susceptibility testing is the "canary in

the coal mine." Resistance to ertapenem often precedes resistance to other carbapenems in

Enterobacterales. Consequently, protocols involving ertapenem require rigorous environmental

controls due to the molecule's thermal instability and specific pH requirements.[1]

This guide details the handling, testing, and interpretation of Ertapenem Disodium,

emphasizing the Broth Microdilution (BMD) gold standard and Disk Diffusion methods, aligned

with CLSI M100-Ed34 and EUCAST v14.0 standards.

Critical Reagent Handling: The "Cold Chain" Rule
Scientific Rationale: Ertapenem disodium is significantly less stable than meropenem or

imipenem in solution. Hydrolysis of the

-lactam ring occurs rapidly at ambient temperatures, leading to "false resistance" (elevated
MICs) due to drug degradation rather than bacterial resistance.
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Reagent Preparation Protocol
Storage: Store lyophilized powder at -20°C or below.

Solvent: Dissolve in Sterile Water for Injection or 10 mM Phosphate Buffer (pH 7.2). Avoid

unbuffered saline for long-term stock storage as pH fluctuations accelerate hydrolysis.

Stock Concentration: Prepare a master stock at 1000 µg/mL or 10,000 µg/mL.

Usage Rule:

Immediate Use: Use within 2 hours if kept at room temperature (20-25°C).

Short-Term: Stable for 6 hours at 2-8°C.

Frozen: Aliquot immediately and freeze at -70°C. Do not refreeze.

Self-Validating Step: Always run a reference strain (E. coli ATCC 25922) with every frozen

aliquot thawed. If the MIC deviates by >1 log₂ dilution from the expected range (0.004–0.016

µg/mL), discard the batch.

Protocol A: Broth Microdilution (BMD) – The Gold
Standard
Scope: Quantitative determination of Minimum Inhibitory Concentration (MIC).

Materials
Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Validation: Ca²⁺ (20-25 mg/L) and Mg²⁺ (10-12.5 mg/L). Incorrect cation levels alter outer

membrane permeability, affecting carbapenem uptake.
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Plates: 96-well polystyrene plates (U-bottom).

Inoculum: 0.5 McFarland standard (

CFU/mL).

Step-by-Step Workflow
Dilution Series Preparation:

Prepare 2x concentrations of Ertapenem in CAMHB.

Range: 0.002 µg/mL to 32 µg/mL (covers QC and high-level resistance).

Dispense 50 µL of 2x drug solution into columns 1-10.

Dispense 50 µL of drug-free CAMHB into columns 11 (Growth Control) and 12 (Sterility

Control).

Inoculum Preparation (Direct Colony Suspension):

Select 3-5 isolated colonies from an 18-24h non-selective agar plate.

Suspend in saline to match 0.5 McFarland turbidity.[2]

Dilution: Dilute this suspension 1:100 in CAMHB. This is the "Inoculum Broth."

Target Density:

CFU/mL in the final well.

Inoculation:

Add 50 µL of the Inoculum Broth to wells 1-11.

Add 50 µL of sterile CAMHB to well 12 (Sterility Control).

Incubation:
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Seal plates with perforated adhesive seals (allows gas exchange but prevents

evaporation).

Incubate at 35°C ± 2°C for 16–20 hours in ambient air.

Reading:

Record the MIC as the lowest concentration showing complete inhibition of visible growth.

Note: Trailing growth is rare with carbapenems; distinct buttons usually form.

BMD Workflow Diagram
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Self-Validation (QC)

Start: Ertapenem Powder
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Prepare 2x Serial Dilutions
in CAMHB

Add 50µL Drug + 50µL Inoculum
(Final Vol: 100µL)

Prepare 0.5 McFarland
Dilute 1:100

Incubate 35°C, 16-20h

Determine MIC

E. coli ATCC 25922
Expected: 0.004 - 0.016 µg/mL

Validate

Click to download full resolution via product page

Caption: Figure 1. Broth Microdilution workflow for Ertapenem, emphasizing the convergence

of drug dilution and inoculum preparation.
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Protocol B: Disk Diffusion (Kirby-Bauer)
Scope: Routine screening and qualitative categorization.

Materials
Disk: Ertapenem 10 µg.

Agar: Mueller-Hinton Agar (MHA).[3]

Depth Rule: Agar depth must be 4 mm ± 0.5 mm. Thinner agar = false susceptibility (larger

zones); Thicker agar = false resistance.

Procedure
Inoculum: Prepare 0.5 McFarland suspension.

Lawn Application: Dip a sterile cotton swab into the suspension. Press against the tube wall

to remove excess fluid.[2] Streak the MHA plate in three directions (60° rotation) to ensure a

confluent lawn.

Disk Application: Apply the 10 µg Ertapenem disk within 15 minutes of inoculation.

Incubation: Invert plates and incubate at 35°C for 16–18 hours.

Measurement: Measure the diameter of the zone of inhibition to the nearest millimeter using

reflected light.

Data Analysis & Interpretation
Ertapenem breakpoints differ slightly between CLSI and EUCAST, particularly in how they

handle the "Intermediate" range.

Table 1: Interpretive Criteria for Enterobacterales (2024)
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Standard Method
Susceptible
(S)

Intermediate (I)
/ ATU

Resistant (R)

CLSI M100-Ed34 MIC (µg/mL) ≤ 0.5 1 ≥ 2

Disk (10µg) ≥ 22 mm 19 – 21 mm ≤ 18 mm

EUCAST v14.0 MIC (mg/L) ≤ 0.5 - (See Note 1) > 0.5

Disk (10µg) ≥ 25 mm - < 25 mm

Note 1 (EUCAST): EUCAST does not define an Intermediate category for Ertapenem in

Enterobacterales; organisms >0.5 mg/L are considered Resistant. The disk breakpoint is

stricter (≥ 25 mm) to ensure high sensitivity for carbapenemase detection.

Table 2: Quality Control Ranges (CLSI)
Organism MIC Range (µg/mL) Disk Zone (mm)

E. coli ATCC 25922 0.004 – 0.016 29 – 36

P. aeruginosa ATCC 27853 2 – 8 13 – 19

K. pneumoniae ATCC 700603 0.06 – 0.25 27 – 33

Advanced Application: The "Ertapenem Screen" for
Carbapenemases
Ertapenem is the primary trigger for the Carbapenem Inactivation Method (mCIM) or molecular

testing. Because KPC and some metallo-beta-lactamases hydrolyze ertapenem more efficiently

than meropenem in early stages, "silent" carbapenemase producers often show elevated

Ertapenem MICs while remaining susceptible to Meropenem.

Screening Algorithm
Trigger: Is Ertapenem MIC > 0.5 µg/mL OR Zone < 22 mm?

Action: Perform mCIM (Modified Carbapenem Inactivation Method).
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Note: While the standard mCIM uses a Meropenem disk as the substrate, the decision to

run the test is driven by the Ertapenem result.

Differentiation: If mCIM is positive, perform eCIM (EDTA-modified) to distinguish Serine

Carbapenemases (KPC) from Metallo-beta-lactamases (NDM, VIM).

Carbapenemase Detection Logic Diagram

Screening:
Ertapenem MIC > 0.5 µg/mL?

Susceptible:
Report SNo

Perform mCIM
(Meropenem Substrate)

Yes
mCIM Negative:
Porin Loss/ESBLZone 19mm+

mCIM Positive:
Carbapenemase Present

Zone 6-15mm
Perform eCIM

(EDTA Synergy)
Determine Type

Click to download full resolution via product page

Caption: Figure 2. Diagnostic algorithm utilizing Ertapenem non-susceptibility as the primary

trigger for carbapenemase confirmation.

Troubleshooting & Optimization
Issue:E. coli ATCC 25922 MIC is too high (>0.016 µg/mL).

Root Cause: Likely degradation of the Ertapenem powder or stock solution. The beta-

lactam ring is hydrolyzed by moisture.

Fix: Prepare fresh stock from new powder. Ensure incubation does not exceed 20 hours.

Issue: "Skipped Wells" in BMD (Growth in well 4, no growth in 5, growth in 6).

Root Cause: Contamination or splashing during inoculation.

Fix: Discard results. Check pipette calibration.

Issue: Fuzzy zones in Disk Diffusion (Proteus spp.).
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Root Cause: Swarming motility.

Fix: Ignore the thin film of swarming; measure the distinct margin of heavy growth

inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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